Cas no 2703752-26-3 (2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride)

• Product Name: 2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride
• CAS No: 2703752-26-3
• MF: C₁₀H₁₂ClF₂NO₂
• MW: 251.65758895874
• CID: 5140840
• PubChem ID: 155291656
• Update Time: 2025-06-08

2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 4-(difluoromethyl)-, hydrochloride (1:1)
• 2-AMINO-3-(4-(DIFLUOROMETHYL)PHENYL)PROPANOIC ACID HCL
• 2-amino-3-[4-(difluoromethyl)phenyl]propanoic acid;hydrochloride
• 2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride
• 2703752-26-3
• 2-amino-3-[4-(difluoromethyl)phenyl]propanoic acid HCl
• 2-amino-3-[4-(difluoromethyl)phenyl]propanoic acid hydrochloride
• AT23084
• BS-49015

• Inchi： 1S/C10H11F2NO2.ClH/c11-9(12)7-3-1-6(2-4-7)5-8(13)10(14)15;/h1-4,8-9H,5,13H2,(H,14,15);1H
• InChI Key： OXIFNCGUMMSERY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(F)F)=CC=1)C(N)C(=O)O.Cl

Computed Properties

• Exact Mass: 251.0524626g/mol
• Monoisotopic Mass: 251.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride

Comprehensive Overview of 2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride (CAS No. 2703752-26-3)

2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride (CAS No. 2703752-26-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its difluoromethyl group and amino acid backbone, is widely studied for its potential applications in drug development, particularly in modulating enzyme activity and receptor interactions. Researchers are increasingly exploring its role in designing novel therapeutics due to its unique structural properties.

The CAS No. 2703752-26-3 is a critical identifier for this compound, ensuring precise communication among scientists and regulatory bodies. The presence of the hydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes. This attribute is particularly valuable in medicinal chemistry, where solubility often dictates a compound's bioavailability and efficacy.

In recent years, the demand for fluorinated compounds like 2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride has surged, driven by their stability and metabolic resistance. Fluorination is a hot topic in drug discovery, as it can improve a molecule's pharmacokinetic profile. This compound's difluoromethyl moiety is a prime example of how subtle chemical modifications can lead to significant biological effects, aligning with current trends in precision medicine.

Another area of interest is the compound's potential role in neurological research. Amino acid derivatives are often investigated for their effects on neurotransmitter systems, and this compound's structure suggests possible interactions with GABAergic or glutamatergic pathways. Such properties make it a candidate for studies targeting neurodegenerative diseases, a field where unmet medical needs remain high.

From a synthetic perspective, 2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride poses interesting challenges and opportunities. Its synthesis involves multi-step organic reactions, including fluorination and peptide coupling, which are areas of active methodological development. Researchers are keen to optimize these processes to improve yields and reduce environmental impact, reflecting the growing emphasis on green chemistry.

The compound's physicochemical properties, such as its pKa and logP, are also under scrutiny, as these parameters influence its behavior in biological systems. Computational chemists frequently include such data in QSAR models to predict activity and toxicity, highlighting the intersection of cheminformatics and experimental science.

Given the rising interest in personalized therapeutics, 2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride may find applications in tailored treatment strategies. Its structural versatility allows for further derivatization, enabling researchers to fine-tune its properties for specific targets. This adaptability is crucial in addressing the heterogeneity of diseases like cancer and autoimmune disorders.

In summary, 2-Amino-3-(4-(difluoromethyl)phenyl)propanoic acid hydrochloride (CAS No. 2703752-26-3) represents a promising avenue in modern chemical and biomedical research. Its unique features align with key trends such as fluorine chemistry, drug design, and neuropharmacology, making it a compound of enduring relevance. As scientific understanding advances, its potential applications are likely to expand, offering new opportunities for innovation in health and medicine.